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Compound of Interest

Compound Name: Biotinoyl tripeptide-1

Cat. No.: B1667285

Application Notes: Formulating Biotinoyl Tripeptide-
1 for Topical Research

These notes provide comprehensive guidance for researchers, scientists, and drug
development professionals on the formulation and evaluation of Biotinoyl tripeptide-1 in a
topical serum for hair growth research.

Introduction to Biotinoyl Tripeptide-1

Biotinoyl tripeptide-1 is a synthetic bioactive peptide renowned for its application in hair care.
[1] It is the reaction product of biotin (Vitamin H) and tripeptide-1 (GHK), a peptide fragment of
collagen.[2][3] This combination creates a molecule designed to penetrate hair follicles
efficiently, promoting hair growth and health.[3] The GHK peptide sequence acts as a signaling
molecule, while the biotin component is crucial for cellular metabolism and serves to anchor the
peptide.[3][4] Its primary functions include strengthening hair, reducing hair loss, and improving
the overall health of hair follicles.[2][4][5]

Table 1: Chemical and Physical Properties of Biotinoyl Tripeptide-1
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Property Value Reference
INCI Name Biotinoyl Tripeptide-1 [2]

CAS Number 299157-54-3 [1]
Molecular Formula C24H38N80O6S [1][6]
Molecular Weight 566.7 g/mol [2][6]
Appearance White to off-white powder [11[7]
Solubility Soluble in water [21[7]
Recommended pH 35-7.0 [2][8]
Storage Stor.e- at -20°C for long-term 0]

stability

Mechanism of Action

Biotinoyl tripeptide-1 exerts its effects through a multi-pathway approach that targets the
fundamental causes of hair loss and follicle aging.[3][9]

» Strengthening Hair Anchorage: The peptide stimulates the synthesis of key extracellular
matrix (ECM) proteins, specifically laminin 5 and collagen IV.[4][7][9][10] These proteins are
vital for the integrity of the dermal-epidermal junction, strengthening the anchoring of the hair
follicle in the scalp and helping to prevent premature shedding.[4]

o Promoting Follicle Cell Proliferation: It has been shown to stimulate the proliferation of
dermal papilla cells and keratinocytes in the hair bulb.[4][5][7] This increased cellular activity
leads to the development of stronger, healthier hair follicles and contributes to a prolonged
anagen (growth) phase of the hair cycle.[3][5]

» Improving Follicle Health: The peptide helps to improve scalp micro-circulation, which
enhances the delivery of oxygen and nutrients to the hair follicle.[1][9][11] It also helps to
slow the aging of follicles and may lessen the production of dihydrotestosterone (DHT), a key
factor in androgenic alopecia.[2][9][11]
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Signaling pathway of Biotinoyl tripeptide-1 in the hair follicle.
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Summary of Efficacy Data

Quantitative data from various studies demonstrate the peptide's effectiveness.

Table 2: Summary of Reported In Vitro and Ex Vivo Efficacy Data

Parameter
Assay | Study Type Result Reference
Measured
Ex Vivo Human Hair )
] Hair Growth +58% at 2 ppm [12]
Follicle Culture
Ex Vivo Human Hair )
) Hair Growth +121% at 5 ppm [O1[12]
Follicle Culture
In Vitro Keratinocyte Keratinocyte Significant increase al12]
Culture Proliferation observed
o ) ] 35% increase after 16
Clinical Study Hair Density [4]
weeks
o ] 58% reduction after
Clinical Study Hair Loss [4]

16 weeks

) Laminin 5 & Collagen )
In Vitro Cell Culture ) 49% increase [13]
IV Production

Experimental Protocols
Protocol 1: Preparation of a Topical Serum for Research
(100g Batch)

This protocol outlines the preparation of a simple aqueous gel serum. The concentration of
Biotinoyl tripeptide-1 can be adjusted based on experimental needs. A common range for
cosmetic formulations is 1-3%, while research studies have shown effects at parts-per-million
(ppm) concentrations.[2][12] This formulation uses a 2% concentration of a stock solution,
which is a common approach.

Materials & Equipment:
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» Biotinoyl tripeptide-1 (powder)

e Deionized (DI) water

e Glycerin (humectant)

o Hydroxyethylcellulose (gelling agent)

e Phenoxyethanol (preservative)

 Citric acid or Sodium hydroxide (for pH adjustment)

» Analytical balance, magnetic stirrer and stir bar, pH meter, beakers, graduated cylinders

Table 3: Example Research Serum Formulation

Concentration

Phase Ingredient Function Weight (g)
(wiw %)
A Deionized Water  Solvent g.s. to 100 92.3
A Glycerin Humectant 3.0% 3.0
Hydroxyethylcell )
A Gelling Agent 1.5% 15
ulose
o 2.0% (of a 5000
Biotinoyl ) )
B ) i Active Ingredient  ppm stock) or 2.0 (stock)
Tripeptide-1
0.001-2% pure
B Deionized Water ~ Solvent for Active  1.0% 1.0
C Phenoxyethanol Preservative 0.2% 0.2
C pH Adjuster pH Regulator As needed g.s.
Procedure:

o Hydrate Gelling Agent (Phase A): In the main beaker, add DI water and glycerin. While

stirring, slowly sprinkle in the hydroxyethylcellulose to avoid clumping. Continue to stir until
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fully hydrated and a clear, viscous gel forms.

Dissolve Active (Phase B): In a separate small beaker, dissolve the Biotinoyl tripeptide-1
powder in its allotted amount of DI water. Gentle warming (below 40°C) can be used if
necessary.[7][14]

Combine Phases: Slowly add Phase B to Phase A with continuous stirring until the mixture is
homogeneous.

Add Preservative (Phase C): Add phenoxyethanol to the main batch and mix thoroughly.

pH Adjustment: Measure the pH of the serum. Adjust to a target range of 5.5 - 6.5 using a
dilute solution of citric acid (to lower pH) or sodium hydroxide (to raise pH).[2][8]

Final Mixing: Stir the batch for another 15-20 minutes to ensure uniformity.

Storage: Transfer the final serum to a sterile, airtight container and store it in a cool, dark
place. For long-term storage of a preservative-free formulation, refrigeration at 4°C is
recommended.
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Workflow for the preparation of a topical Biotinoyl tripeptide-1 serum.
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Protocol 2: In Vitro Dermal Papilla Cell Proliferation
Assay

This protocol uses the MTT assay to quantify the effect of the formulated serum on the
proliferation of Human Hair Dermal Papilla Cells (HHDPCs).

Materials & Equipment:

Human Hair Dermal Papilla Cells (HHDPCs)

e Complete cell culture medium (e.g., DMEM with 10% FBS)

» Biotinoyl tripeptide-1 serum (and a vehicle control serum without the peptide)
¢ Phosphate-Buffered Saline (PBS)

o MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

e DMSO (Dimethyl sulfoxide)

» 96-well cell culture plates, incubator (37°C, 5% CO2), microplate reader
Procedure:

o Cell Seeding: Culture HHDPCs to ~80% confluency. Trypsinize, count, and seed the cells
into a 96-well plate at a density of 5,000 cells/well. Incubate for 24 hours to allow for cell
attachment.

o Treatment: Prepare serial dilutions of the test serum and vehicle control in serum-free media.
Remove the old media from the wells and add 100 pL of the diluted treatments. Include a
media-only control.

 Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO2.
e MTT Assay:

o Add 10 pL of MTT reagent (5 mg/mL in PBS) to each well.
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o Incubate for another 4 hours. Viable cells will convert the yellow MTT to purple formazan

crystals.

o Carefully remove the media and add 100 pL of DMSO to each well to dissolve the
formazan crystals.

o Data Acquisition: Shake the plate for 10 minutes and measure the absorbance at 570 nm

using a microplate reader.

e Analysis: Calculate the percentage of cell proliferation relative to the vehicle control.
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Workflow for the in vitro cell proliferation (MTT) assay.
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Protocol 3: Ex Vivo Hair Follicle Organ Culture

This protocol describes a method to assess the effect of the formulated serum on hair shaft

elongation in cultured human hair follicles.[15][16]

Materials & Equipment:

Human scalp tissue (from cosmetic surgery, with consent)
Williams E medium supplemented with L-glutamine, insulin, hydrocortisone, and antibiotics
Biotinoyl tripeptide-1 serum (and vehicle control)

24-well culture plates, sterile dissecting tools, inverted microscope with a calibrated
eyepiece, incubator

Procedure:

Follicle Isolation: Under a dissecting microscope, carefully micro-dissect anagen VI hair
follicles from the subcutaneous fat of the scalp tissue.[17] Ensure the dermal papilla remains
intact.

Culturing: Place one isolated follicle per well in a 24-well plate containing 1 mL of
supplemented Williams E medium.

Treatment: Add the test serum and vehicle control to the culture medium at the desired final
concentrations.

Incubation: Culture the follicles for 7-14 days at 37°C, 5% CO2. Change the medium every
2-3 days with fresh treatments.

Measurement: On day O and every subsequent measurement day (e.g., day 2, 4, 7), capture
an image of each follicle. Measure the length of the hair shaft that has grown from the follicle
base using image analysis software.

Analysis: Calculate the total elongation of the hair shaft for each follicle by subtracting the
day 0 length from the final length. Compare the mean elongation between treated and
control groups.
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Workflow for the ex vivo hair follicle organ culture experiment.
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Safety and Handling

According to available safety data sheets, Biotinoyl tripeptide-1 is not classified as a

hazardous substance and is generally considered safe for cosmetic use.[18][19] HoweVer,

standard laboratory practices should be followed.

Personal Protective Equipment (PPE): Wear gloves, safety glasses, and a lab coat when
handling the powder and concentrated solutions.[20]

Inhalation: Avoid inhaling the powder by handling it in a well-ventilated area or under a fume
hood.[21]

Contact: In case of skin or eye contact, rinse thoroughly with water.[19][21]

Disposal: Dispose of the material in accordance with local, state, and federal regulations. Do
not discharge into sewer systems.[21]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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